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Compound of Interest

Compound Name: (S)-4-DODECANOLIDE

CAS No.: 69830-92-8

Cat. No.: B1253174

Get Quote

Executive Summary & Core Directive
(S)-4-Dodecanolide (CAS: 2305-05-7), also known as (S)-

-dodecalactone, is a lipophilic cyclic ester. While often designated as GRAS (Generally
Recognized As Safe) for food applications, it acts as a significant environmental pollutant in
laboratory wastewater streams.

The Core Directive: Under no circumstances shall this compound be discharged via sink

drains. Its high lipophilicity (

) and aquatic toxicity require it to be managed as Non-Halogenated Organic Waste intended for
thermal destruction (incineration).

Chemical Profile & Hazard Assessment
To validate your disposal stream, you must verify the physical state of your waste against these

parameters.
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Parameter Value / Characteristic Operational Implication

CAS Number 2305-05-7 Use for waste manifesting.[1]

Flash Point >110°C (>230°F)

Not a D001 Ignitable Waste by

RCRA standards (unless

mixed with solvents).

Water Solubility Insoluble (< 50 mg/L)

Do not flush. Will coat pipes

and disrupt oil/water

separators.

Specific Gravity ~0.936 g/mL Floats on water.

Reactivity Stable; Hydrolyzes in Base
Incompatible with strong alkalis

(saponification) and oxidizers.

Aquatic Toxicity H400 / H412

Very toxic to aquatic life;

mandates zero-discharge to

sewer.

The "Why" Behind the Protocol (Causality)
Lipophilicity & Bioaccumulation: The long alkyl side chain renders this molecule highly

hydrophobic. If released into the water table, it resists breakdown and partitions into organic

matter, stressing aquatic ecosystems [1].

Lactone Hydrolysis: In the presence of strong bases (common in cleaning baths), the lactone

ring opens to form 4-hydroxydodecanoic acid. While this reduces volatility, it alters the pH

profile and Chemical Oxygen Demand (COD) of the waste stream [2].

Self-Validating Disposal Workflow
This diagram illustrates the decision logic for disposing of (S)-4-Dodecanolide. Use this to

determine the correct waste container.
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CRITICAL STOP

Waste Generation:
(S)-4-Dodecanolide

Is it mixed with
flammable solvents

(Acetone, MeOH, Hexane)?

Classify as:
FLAMMABLE ORGANIC WASTE

(RCRA D001)

Yes

Pure Substance or
Non-Flammable Matrix

No

Pack in HDPE/Glass
Solvent Waste Container

Final Disposal:
High-Temperature Incineration

(Fuel Blending)

Verify State:
Liquid > 110°C Flash Point

Classify as:
NON-RCRA REGULATED

ORGANIC WASTE

Confirmed

Mandatory Labeling:
'Contains Cyclic Esters'

'Aquatic Toxin'

Sink / Drain Disposal

PROHIBITED
(Aquatic Toxicity H400)

Click to download full resolution via product page
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Figure 1: Decision tree for waste segregation. Note that while pure material is not RCRA-

Ignitable, it is almost universally combined with solvent waste streams for fuel blending

incineration.

Detailed Disposal Procedures
Phase 1: Segregation & Container Selection

Container Type: Use Amber Glass or High-Density Polyethylene (HDPE). (S)-4-
Dodecanolide is compatible with standard laboratory plastics but may soften low-density

plastics over time.

Compatibility Check: Ensure the waste container does not contain:

Concentrated Nitric Acid (Oxidation/Explosion risk).

Concentrated Sodium Hydroxide (Exothermic hydrolysis).

Phase 2: Labeling (The Self-Validating Step)
A waste container is only safe if its contents are known. Your label must explicitly state:

Chemical Name: (S)-Gamma-Dodecalactone (avoid ambiguous trade names).

Hazard Checkbox: Mark "Irritant" and "Environmental Hazard".

Constituents: If mixed, list the % of solvent (e.g., "90% Acetone, 10% Dodecanolide").

Phase 3: Spill Management (Immediate Contingency)
If a spill occurs (> 100 mL):

Isolate: The substance is combustible but not highly flammable. Remove ignition sources as

a precaution.

Absorb: Do not use water. The lactone will float and spread. Use an inert absorbent

(Vermiculite, Sand, or clay-based "kitty litter").
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Clean: Wash the surface with a detergent solution (surfactant) to emulsify the lipophilic

residue.

Dispose: Scoop saturated absorbent into a wide-mouth jar and label as solid chemical waste

[3].

Regulatory Framework
This protocol is grounded in the following regulatory standards:

EPA (USA): While not explicitly P-listed or U-listed, the substance falls under the "General

Duty Clause" for environmental protection. It is typically disposed of via Fuel Blending

(incineration where the waste provides fuel value) [4].

GHS Classification: Classified as H412 (Harmful to aquatic life with long-lasting effects) and

H315 (Skin Irritation) [5].

EU Waste Framework: Categorized under EWC code 07 01 04 (other organic solvents,

washing liquids and mother liquors) [6].

References
PubChem.Compound Summary: Gamma-Dodecalactone (CAS 2305-05-7). National Library

of Medicine. Available at: [Link]

US EPA.Hazardous Waste Characteristics: A User-Friendly Reference Document. Available

at: [Link]

ECHA (European Chemicals Agency).Substance Information: Dodecan-4-olide. Available at:

[Link]

European Commission.Guidance on classification of waste according to EWC-Stat

categories. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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